Cas no 68243-84-5 (5-Heptenoic acid, 2-formyl-6-methyl-)

• Product Name: 5-Heptenoic acid, 2-formyl-6-methyl-
• CAS No: 68243-84-5
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 1726177
• Update Time: 2024-11-27

5-Heptenoic acid, 2-formyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid, 2-formyl-6-methyl-

• Inchi： 1S/C9H14O3/c1-7(2)4-3-5-8(6-10)9(11)12/h4,6,8H,3,5H2,1-2H3,(H,11,12)
• InChI Key： LYHZABDLCQKCJH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C=O)CC/C=C(/C)\C

Computed Properties

• Exact Mass: 170.09432

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 285.9±33.0 °C(Predicted)
• PSA: 54.37
• pka: 3.72±0.10(Predicted)